Xanthine amine congener
Xanthine amine congener
Brand Name:
Vulcanchem
CAS No.:
96865-92-8
VCID:
VC0005207
InChI:
InChI=1S/C21H28N6O4/c1-3-11-26-19-17(20(29)27(12-4-2)21(26)30)24-18(25-19)14-5-7-15(8-6-14)31-13-16(28)23-10-9-22/h5-8H,3-4,9-13,22H2,1-2H3,(H,23,28)(H,24,25)
SMILES:
CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NCCN
Molecular Formula:
C21H28N6O4
Molecular Weight:
428.5 g/mol
Xanthine amine congener
CAS No.: 96865-92-8
Inhibitors
VCID: VC0005207
Molecular Formula: C21H28N6O4
Molecular Weight: 428.5 g/mol
| CAS No. | 96865-92-8 |
|---|---|
| Product Name | Xanthine amine congener |
| Molecular Formula | C21H28N6O4 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | N-(2-aminoethyl)-2-[4-(2,6-dioxo-1,3-dipropyl-7H-purin-8-yl)phenoxy]acetamide |
| Standard InChI | InChI=1S/C21H28N6O4/c1-3-11-26-19-17(20(29)27(12-4-2)21(26)30)24-18(25-19)14-5-7-15(8-6-14)31-13-16(28)23-10-9-22/h5-8H,3-4,9-13,22H2,1-2H3,(H,23,28)(H,24,25) |
| Standard InChIKey | FIQGIOAELHTLHM-UHFFFAOYSA-N |
| SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NCCN |
| Canonical SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NCCN |
| Synonyms | 8-(4-(((2-(4-aminophenylacetylamino)ethyl)carbonyl)methyl)oxy)phenyl-1,3-dipropylxanthine 8-(4-((2-aminoethyl)aminocarbonylmethyloxy)phenyl)-1,3-dipropylxanthine 8-(4-((2-aminoethyl)aminocarbonylmethyloxy)phenyl)-1,3-dipropylxanthine, 3H-labeled PAPAXAC xanthine amine congener XAC |
| PubChem Compound | 5697 |
| Last Modified | Nov 12 2021 |
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